Cas no 135026-70-9 (3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester)

• Product Name: 3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester
• CAS No: 135026-70-9
• MF: C₁₁H₈ClF₃O₃
• MW: 280.627633094788
• CID: 2152179
• PubChem ID: 20064726
• Update Time: 2025-09-23

3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester
• 135026-70-9
• methyl 3-chloro-2-oxo-3-[3-(trifluoromethyl)phenyl]propanoate
• AKOS014229812
• SCHEMBL270161
• DB-331149
• Methyl3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
• Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
• 3-chloro-3-(3-trifluoromethyl-phenyl)-2-oxo-propionic acid methyl ester
• 3-chloro-2-oxo-3-(3-trifluoromethyl-phenyl)-propionic acid methyl ester

• Inchi： 1S/C11H8ClF3O3/c1-18-10(17)9(16)8(12)6-3-2-4-7(5-6)11(13,14)15/h2-5,8H,1H3
• InChI Key： NQKNKJHAHDPQLC-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)=O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 280.0114063Da
• Monoisotopic Mass: 280.0114063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives